N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzamide
• InChI: InChI=1S/C19H16Cl2N2O3/c1-11-16(12(2)26-23-11)10-25-15-5-3-4-13(8-15)19(24)22-14-6-7-17(20)18(21)9-14/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key: DCLHTOCWAFLKJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)COC2=CC=CC(=C2)C(=O)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H16Cl2N2O3
• Molecular Weight: 391.2 g/mol

Description

N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide, also known as DCMIX, is a chemical compound that belongs to the family of benzamides. It is a potent inhibitor of the mitochondrial permeability transition pore (mPTP) and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide inhibits the opening of the mitochondrial permeability transition pore (mPTP), which is a channel that regulates the exchange of ions and metabolites between the mitochondria and the cytoplasm. The opening of the mPTP is associated with mitochondrial dysfunction, oxidative stress, and cell death. By inhibiting the opening of the mPTP, N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide protects cells from these deleterious effects.
Biochemical and Physiological Effects:
N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been shown to improve mitochondrial function, reduce oxidative stress, and enhance cell survival in various cell types. In addition, N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been shown to improve cardiac function, reduce infarct size, and improve neurological outcomes in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide is its high potency and specificity for the mPTP. This allows for precise modulation of mitochondrial function in cellular and animal models. However, one limitation of N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide is its poor solubility in aqueous solutions, which can limit its use in certain experimental settings.

Future Directions

1. Development of more potent and selective mPTP inhibitors.
2. Investigation of the therapeutic potential of N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide in other disease models.
3. Development of novel drug delivery systems to improve the bioavailability of N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide.
4. Investigation of the long-term effects of N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide on mitochondrial function and cell survival.
5. Investigation of the potential interactions between N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide and other drugs or compounds.

Synthesis Methods

N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide can be synthesized by reacting 3,4-dichloroaniline with 3,5-dimethyl-4-isoxazolecarboxylic acid to form 3,4-dichloro-N-(3,5-dimethyl-4-isoxazolyl)aniline. This compound is then reacted with 4-(methoxymethyl)phenol in the presence of a coupling agent to form N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide.

Scientific Research Applications

N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have neuroprotective effects in models of stroke, traumatic brain injury, and Alzheimer’s disease. N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has also been shown to have cardioprotective effects in models of myocardial infarction and heart failure. In addition, N-(3,4-dichlorophenyl)-3-[(3,5-dimethyl-4-isoxazolyl)methoxy]benzamide has been shown to have anti-inflammatory and anti-cancer effects.